Cas no 1804034-24-9 (5-(3-Bromopropyl)-2-iodomandelic acid)

• Product Name: 5-(3-Bromopropyl)-2-iodomandelic acid
• CAS No: 1804034-24-9
• MF: C₁₁H₁₂BrIO₃
• MW: 399.019655227661
• CID: 4939450
• Update Time: 2025-10-10

5-(3-Bromopropyl)-2-iodomandelic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-Bromopropyl)-2-iodomandelic acid

• Inchi： 1S/C11H12BrIO3/c12-5-1-2-7-3-4-9(13)8(6-7)10(14)11(15)16/h3-4,6,10,14H,1-2,5H2,(H,15,16)
• InChI Key： FSIXDRMZXOWCQC-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1C(C(=O)O)O)CCCBr

Computed Properties

• Exact Mass: 397.90145 g/mol
• Monoisotopic Mass: 397.90145 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 399.02
• XLogP3: 2.9
• Topological Polar Surface Area: 57.5

Additional information on 5-(3-Bromopropyl)-2-iodomandelic acid

5-(3-Bromopropyl)-2-Iodomandelic Acid: A Comprehensive Overview

5-(3-Bromopropyl)-2-iodomandelic acid (CAS No. 1804034-24-9) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a brominated propyl group and an iodinated mandelic acid moiety. These functional groups contribute to the compound's chemical reactivity and biological activity, making it a valuable candidate for further research and development.

The synthesis of 5-(3-Bromopropyl)-2-iodomandelic acid typically involves a multi-step process, starting with the preparation of the mandelic acid derivative. The bromination and iodination steps are crucial in introducing the desired functional groups, which can be tailored to achieve specific chemical properties. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound, reducing the overall cost and improving scalability.

In the realm of medicinal chemistry, 5-(3-Bromopropyl)-2-iodomandelic acid has shown promise as a potential lead compound for drug discovery. Its brominated and iodinated functionalities can interact with various biological targets, such as enzymes and receptors, which are involved in disease pathways. For instance, preliminary studies have indicated that this compound exhibits inhibitory activity against certain kinases, which are key enzymes implicated in cancer progression. This makes it a potential candidate for the development of novel anticancer agents.

Beyond its medicinal applications, 5-(3-Bromopropyl)-2-iodomandelic acid has also been explored for its use in materials science. The presence of bromine and iodine atoms can influence the physical properties of polymers and other materials, such as their thermal stability and mechanical strength. Researchers have investigated the incorporation of this compound into polymer matrices to enhance their performance in various applications, including electronics and biomedical devices.

The biological activity of 5-(3-Bromopropyl)-2-iodomandelic acid has been evaluated through a series of in vitro and in vivo studies. In cell-based assays, it has demonstrated cytotoxic effects against several cancer cell lines, suggesting its potential as an anticancer agent. Additionally, its ability to modulate specific signaling pathways has been studied using molecular biology techniques, providing insights into its mechanism of action.

To further validate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of 5-(3-Bromopropyl)-2-iodomandelic acid. These trials are designed to evaluate its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), as well as its toxicity profile. Preliminary results have been encouraging, with no major adverse effects reported at therapeutic doses.

In conclusion, 5-(3-Bromopropyl)-2-iodomandelic acid (CAS No. 1804034-24-9) is a versatile compound with a wide range of potential applications in both medicinal chemistry and materials science. Its unique structural features and biological activity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, it is likely that this compound will play a significant role in advancing our understanding of complex biological systems and developing innovative solutions for various challenges in healthcare and technology.